Cas no 623573-92-2 (Glycinamide,N-(1-oxooctadecyl)glycyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-alanyl-N-octadecyl-)

• Product Name: Glycinamide,N-(1-oxooctadecyl)glycyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-alanyl-N-octadecyl-
• CAS No: 623573-92-2
• MF: C₆₂H₁₁₃N₁₁O₁₁
• MW: 1188.62773680687
• CID: 448018
• Update Time: 2024-01-30

Glycinamide,N-(1-oxooctadecyl)glycyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-alanyl-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Glycinamide,N-(1-oxooctadecyl)glycyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-alanyl-N-octadecyl-
• Glycinamide, N-(1-oxooctadecyl)glycyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-alanyl-N-octadecyl-

• Inchi： 1S/C62H113N11O11/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-40-72(45-54(65)76)61(83)48(5)69-57(79)47(4)68-59(81)49(42-52(63)74)70-60(82)51-38-37-41-73(51)62(84)50(43-53(64)75)71-58(80)46(3)67-56(78)44-66-55(77)39-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h46-51H,6-45H2,1-5H3,(H2,63,74)(H2,64,75)(H2,65,76)(H,66,77)(H,67,78)(H,68,81)(H,69,79)(H,70,82)(H,71,80)/t46-,47-,48-,49-,50-,51-/m0/s1
• InChI Key： AYOHNTLGRWPKGZ-QXYUJABFSA-N
• SMILES： C(N)(=O)CN(C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(N)=O)NC(=O)[C@H](C)NC(=O)CNC(=O)CCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1187.86279

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 1391.9±65.0 °C(Predicted)
• PSA: 339.29
• pka: 13.17±0.20(Predicted)